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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

Get Quote

3-Hydroxy-5-phenylbenzamide
1400644-43-0

B3047478

Executive Summary & Chemical Context

This guide outlines the mandatory disposal procedures for 3-Hydroxy-5-phenylbenzamide

(CAS: 1400644-43-0).[1] As a substituted benzamide containing a phenolic hydroxyl group, this

compound presents specific chemical compatibilities that dictate its waste stream.

While often used as a research intermediate or pharmaceutical building block, its disposal must

adhere to RCRA (Resource Conservation and Recovery Act) "Cradle-to-Grave" principles. The

presence of the electron-rich phenol ring makes this compound susceptible to electrophilic

aromatic substitution; therefore, strict segregation from strong oxidizing acids (e.g., nitric acid)

is critical to prevent uncontrolled exothermic reactions in waste containers.

Chemical Profile & Waste Characterization
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Parameter Specification Waste Implication
Chemical Name 3-Hydroxy-5-phenylbenzamide  N/A

Organic Carbon source (High
Formula C13H11NO2 o )

BTU for incineration).[1]
Molecular Weight 213.23 g/mol N/A

) ) ) Requires solid waste stream

Physical State Solid (Powder/Crystalline)

unless dissolved.[1]

_ Acidic proton (Phenol pKa
Phenol (-OH), Amide (-

Functional Groups ~10).[1] Incompatible with
CONHz2) o
strong oxidizers.
H302 (Harmful if swallowed), Hazardous Waste.[1] Do not
Hazards (GHS) ] ] ] ]
H315 (Irritant) dispose of in sanitary sewer.

Strategic Waste Segregation Logic

Effective disposal begins at the bench. You must characterize the waste at the point of
generation.

The Compatibility Rule (The "Why")

e Phenolic Sensitivity: The hydroxyl group activates the phenyl ring. Mixing this waste with
nitrating agents (Nitric acid) or strong oxidizers (Perchlorates, Permanganates) can lead to
rapid oxidation or nitration, generating heat and potentially explosive byproducts.

o Amide Stability: The amide bond is relatively stable but can hydrolyze in strong acid/base
conditions over time, releasing ammonia or amines. Keep pH neutral in storage if possible.

Disposal Decision Matrix
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Figure 1: Decision tree for segregating 3-Hydroxy-5-phenylbenzamide waste streams based
on physical state and solvent composition.

Detailed Operational Protocols
Protocol A: Solid Waste Disposal (Pure Compound)

Use this for expired stock, spilled powder, or synthesized bulk material.[1]

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated
solid waste bucket with a screw-top lid.

e Transfer:
o Work inside a fume hood to prevent inhalation of dust.
o Transfer the solid using a chemically resistant spatula.

o Do not sweep into a dustpan used for general trash; use disposable paper towels to wipe
up residues and include them in the waste container.

e Labeling:

o

Attach a hazardous waste tag immediately.

[¢]

Chemical Name: "3-Hydroxy-5-phenylbenzamide”.[1][2]

[¢]

Hazards: Check "Toxic" and "Irritant”.[3]

[e]

Critical: If the solid is wet with solvent, list the solvent % on the label.

Protocol B: Liquid Waste (Mother Liquors & HPLC
Effluent)

Use this for reaction mixtures or analytical samples.

e Segregation:
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o Scenario 1 (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform, dispose
of in the Halogenated Waste carboy.

o Scenario 2 (Non-Halogenated): If dissolved in Methanol, Ethanol, DMSO, or Acetonitrile,
dispose of in the Non-Halogenated / Flammable Waste carboy.

o Scenario 3 (Aqueous): Even if dissolved in water, do not pour down the drain.[4] The
phenolic nature poses aquatic toxicity risks. Collect in the Non-Halogenated stream
(unless local EH&S permits specific aqueous phenolic treatment).

o Compatibility Check: Ensure the waste carboy does not contain oxidizing acids (Nitric,
Chromic).

o Closure: Cap the carboy tightly when not actively adding waste to comply with EPA closed-
container regulations.

Protocol C: Contaminated Debris (Sharps & PPE)

Item Disposal Route

Sharps Container.[1] Do not recap. The trace
Syringes/Needles chemical residue is acceptable in standard

sharps incineration streams.

Solid Hazardous Waste Bag (if visibly

contaminated).[1] If only incidental contact,
Gloves/Paper Towels consult local facility officer (often allowed in

trash if <1% residue, but "Safety First" dictates

hazardous stream).

] Glass Waste Bucket. If vials contain >3% liquid,
Glass Vials ] o ]
empty them into the liquid waste stream first.

Emergency Spill Response

In the event of a spill outside the fume hood:

 Isolate: Evacuate the immediate area and post "Do Not Enter" signage.
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o PPE: Wear Nitrile gloves (double gloved), lab coat, and safety goggles. Use a N95 or P100
respirator if dust formation is visible.

¢ Neutralize/Clean:

o Solids: Cover with wet paper towels (water or ethanol) to prevent dust. Scoop into a waste
bag.

o Liquids: Absorb with vermiculite or a commercial organic spill pad.
» Disposal: Place all cleanup materials into the Solid Hazardous Waste stream.

References & Regulatory Grounding

» U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: Title 40 CFR Parts 260-273. (Defines hazardous waste generation and
"Cradle-to-Grave" responsibility).

o American Chemical Society (ACS).ldentifying and Evaluating Hazards in Research
Laboratories. (Source for general chemical segregation protocols).

e PubChem.Compound Summary: 3-Hydroxy-5-phenylbenzamide.[5] (Structural and
physical property verification).[4]

» National Research Council.Prudent Practices in the Laboratory: Handling and Management
of Chemical Hazards. (The authoritative text on lab waste segregation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]
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2. calpaclab.com [calpaclab.com]

3. actylislab.com [actylislab.com]

4. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

5. 3,4,5-trihydroxy-N-[2-[(3,4,5-trihydroxybenzoyl)amino]phenyl]lbenzamide | C20H16N208 |
CID 9887873 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Operational Guide: Safe Disposal of 3-Hydroxy-5-
phenylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3047478/docs#operational-guide-safe-disposal-of-3-
hydroxy-5-phenylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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